![molecular formula C16H14F2N2O2 B6126177 N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide](/img/structure/B6126177.png)
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DFB is a benzamide derivative and is a small molecule with a molecular weight of 347.32 g/mol.
Mechanism of Action
The mechanism of action of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and cell differentiation. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In neurons, this compound has been shown to protect against oxidative stress and improve cognitive function. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and reduce inflammation.
Advantages and Limitations for Lab Experiments
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has several advantages for lab experiments. It is a small molecule that is easy to synthesize, and it has been extensively studied for its potential applications in various fields. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret some experimental results.
Future Directions
There are several future directions for research on N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide. In cancer research, future studies could focus on the development of this compound derivatives with improved efficacy and specificity for cancer cells. In neuroprotection, future studies could focus on the development of this compound derivatives with improved blood-brain barrier permeability. In inflammation, future studies could focus on the development of this compound derivatives with improved solubility in water and reduced toxicity. Additionally, future studies could focus on the identification of new targets and signaling pathways for this compound.
Synthesis Methods
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide can be synthesized using a multistep process. The first step involves the reaction of 2,6-difluoroaniline with methyl acetoacetate in the presence of a base to form 2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl acetate. The second step involves the reaction of the intermediate product with benzoyl chloride in the presence of a base to form this compound.
Scientific Research Applications
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, this compound has been shown to protect neurons from oxidative stress and improve cognitive function. In inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation.
properties
IUPAC Name |
N-[1-(2,6-difluoroanilino)-1-oxopropan-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N2O2/c1-10(19-16(22)11-6-3-2-4-7-11)15(21)20-14-12(17)8-5-9-13(14)18/h2-10H,1H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGPSHTUAIMNQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=CC=C1F)F)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.